Cas no 62230-68-6 (Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-)

• Product Name: Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-
• CAS No: 62230-68-6
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 453393
• PubChem ID: 12358227
• Update Time: 2025-04-19

Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-
• 1-(3-methyl-5,6,7,8-tetrahydroquinolin-8-yl)ethanone
• DTXSID80493895
• 62230-68-6
• 1-(3-Methyl-5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one

• Inchi： 1S/C12H15NO/c1-8-6-10-4-3-5-11(9(2)14)12(10)13-7-8/h6-7,11H,3-5H2,1-2H3
• InChI Key： YLDUUPUFFKQIDO-UHFFFAOYSA-N
• SMILES： O=C(C)C1C2C(=CC(C)=CN=2)CCC1

Computed Properties

• Exact Mass: 189.11545
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96